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Fur Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser Leitfaden bietet einen objektiven Vergleich der entzindungshemmenden Eigenschaften
verschiedener Extrakte von Melissa officinalis (Zitronenmelisse), basierend auf verdffentlichten
experimentellen Daten. Ziel ist es, eine wissenschaftliche Grundlage fur die Bewertung und
Auswahl von kommerziellen Melissen-Nahrungserganzungsmitteln zur potenziellen
therapeutischen Nutzung zu schaffen.

Zusammenfassung der wichtigsten Erkenntnisse

Die entzindungshemmende Wirkung der Zitronenmelisse wird hauptsachlich auf ihren hohen
Gehalt an phenolischen Verbindungen, insbesondere Rosmarinsaure, sowie auf Flavonoide
wie Quercetin und Apigenin zurtickgefuhrt.[1][2] Diese bioaktiven Substanzen entfalten ihre
Wirkung Uber verschiedene molekulare Mechanismen, darunter die Hemmung von pro-
inflammatorischen Zytokinen, die Modulation des NF-kB-Signalwegs und die Hemmung der
Cyclooxygenase-2 (COX-2).[1][2][3]

Obwohl direkte vergleichende Studien an Marken-Nahrungserganzungsmitteln rar sind, liefert
die Analyse von im Labor hergestellten Extrakten wertvolle Einblicke in die Auswirkungen
unterschiedlicher Extraktionsmethoden auf die phytochemische Zusammensetzung und die

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1234502?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC11510126/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9420213/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11510126/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9420213/
https://www.performancelab.com/blogs/joint-support/is-lemon-balm-anti-inflammatory
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

biologische Aktivitat. Eine vergleichende Studie von Draginic et al. (2022) zeigte, dass sowohl
wassrige als auch ethanolische Extrakte eine signifikante entzindungshemmende Wirkung
aufweisen, die mit der des Standard-Entziindungshemmers Indomethacin vergleichbar ist.[2][4]
[5] Studien an kommerziellen Produkten deuten darauf hin, dass insbesondere pulverisierte
Extrakte eine hohe Konzentration an Rosmarinsdure aufweisen kdonnen.

Vergleichende Analyse der Extrakte

Die nachstehenden Tabellen fassen die quantitativen Daten aus der Vergleichsstudie von
Draginic et al. (2022) zusammen, die drei verschiedene Laborextrakte untersuchte: einen
ethanolischen Mazerat (E1), einen wassrigen Extrakt (E2) und einen ethanolischen Extrakt
unter Rickfluss (E3). Diese Daten dienen als Surrogat fur den Vergleich verschiedener Arten
von kommerziell erhaltlichen Nahrungserganzungsmittein.

Phytochemische Zusammensetzung

E1 (Ethanolischer E2 (Wassriger E3 (Ethanolischer
Parameter .
Mazerat) Extrakt) Extrakt, Ruckfluss)
Gesamtphenole (mg
155.3+1.8 1442 +25 158.4+3.1
GAE/qg)
Gesamtflavonoide
35.1+0.9 456+1.1 36.2+0.8
(mg RE/g)
Rosmarinséure
38.92+0.14 25.81+0.11 40.15+0.19
(Hg/mg)
Quercetin (ug/mg) 0.41+£0.01 0.89+£0.01 0.35+0.01

GAE: Gallussaure-Aquivalente; RE: Rutin-Aquivalente. Daten aus Draginic et al. (2022).[2]

In-vivo entziindungshemmende Wirkung (Carrageenan-
induziertes Rattenpfotenddem)
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Behandlungsgruppe (Dosis) Odemhemmung nach 6h (%)
Kontrolle 0%

Indomethacin (10 mg/kg) 76.67%

E1 (200 mg/kg) 63.89%

E2 (100 mg/kg) 69.44%

E3 (200 mg/kg) Nicht signifikant

Daten aus Draginic et al. (2022).[2][4][5]

Detaillierte experimentelle Protokolle
In-vivo-Analyse der entziindungshemmenden Wirkung

Modell: Carrageenan-induziertes Pfotenddem bei Ratten.[2][6]

Methodik:

Tierauswahl: Mannliche Wistar-Albinoratten mit einem Gewicht von 200-250 g werden
verwendet.

o Gruppierung: Die Tiere werden in Kontroll- und Behandlungsgruppen eingeteilt (n=6 pro
Gruppe). Eine Gruppe erhalt den Standard-Entziindungshemmer (z. B. Indomethacin, 10
mg/kg), wahrend die anderen Gruppen die zu testenden Melissenextrakte in verschiedenen
Dosierungen (z. B. 50, 100, 200 mg/kg) per oraler Sonde erhalten. Die Kontrollgruppe erhalt
das Vehikel (z. B. destilliertes Wasser).

« Induktion der Entziindung: Eine Stunde nach der Verabreichung der Testsubstanzen wird
eine subplantare Injektion von 0,1 ml einer 1%igen Carrageenan-Ldsung in die linke
Hinterpfote jeder Ratte vorgenommen, um ein lokales Odem zu induzieren.

¢ Messung des Odems: Das Pfotenvolumen wird unmittelbar vor der Carrageenan-Injektion
und dann stindlich fur 6 Stunden danach mit einem Plethysmometer gemessen.
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« Datenanalyse: Die prozentuale Hemmung des Odems wird nach der folgenden Formel
berechnet: [(Vc - Vt) / Vc] * 100, wobei Vc das mittlere Pfotenvolumen der Kontrollgruppe
und Vt das mittlere Pfotenvolumen der Behandlungsgruppe ist.

Phytochemische Analyse mittels HPLC
Ziel: Quantifizierung von Rosmarinsaure und anderen phenolischen Verbindungen.

Methodik:

» Probenvorbereitung: Die getrockneten und pulverisierten Melissenextrakte werden in einem
geeigneten Losungsmittel (z. B. 70%iges Ethanol) geldst, im Ultraschallbad behandelt und
durch einen 0,45-um-Spritzenfilter filtriert.

o Chromatographische Bedingungen:

[e]

Saule: C18-Umkehrphasenséaule (z. B. 250 mm x 4,6 mm, 5 um).

o

Mobile Phase: Ein Gradientensystem, typischerweise bestehend aus (A) 0,1%iger
Ameisenséaure in Wasser und (B) Acetonitril.

o

Flussrate: 1,0 ml/min.

Detektion: UV-Detektor bei 330 nm.

[¢]

e Quantifizierung: Die Konzentrationen der Verbindungen werden durch Vergleich der
Peakflachen mit denen von analytischen Standards (z. B. Rosmarinsaure, Quercetin) unter
Verwendung einer Kalibrierungskurve bestimmt.

Visualisierung von Signalwegen und
Arbeitsablaufen

Entziindungshemmender Signhalweg der
Zitronenmelisse
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Abbildung 1: Hemmung pro-inflammatorischer Signalwege durch Zitronenmelisse.

Allgemeiner experimenteller Arbeitsablauf
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Abbildung 2: Arbeitsablauf zur vergleichenden Bewertung von Melissen-Supplementen.

Schlussfolgerung

Die verfugbare wissenschatftliche Literatur belegt die entziindungshemmenden Eigenschaften
von Melissa officinalis-Extrakten, die in erster Linie durch ihre phenolischen Bestandteile
vermittelt werden. Die Extraktionsmethode hat einen signifikanten Einfluss auf die
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Konzentration dieser Wirkstoffe und somit auf die potenzielle Wirksamkeit. Wassrige und
ethanolische Extrakte haben sich in préklinischen Modellen als wirksam erwiesen.[2][4]
Kommerzielle pulverisierte Extrakte konnen hohe Konzentrationen des wichtigen Biomarkers
Rosmarinsaure enthalten, was auf ein starkes entziindungshemmendes Potenzial hindeutet.

Fur Fachleute in der Arzneimittelentwicklung ist es entscheidend, die Standardisierung von
kommerziellen Nahrungsergdnzungsmitteln auf spezifische bioaktive Verbindungen wie
Rosmarinsaure zu Uberprifen. Zukinftige Studien sollten sich auf direkte vergleichende
Analysen von im Handel erhaltlichen Markenprodukten konzentrieren, um deren Qualitat und
Wirksamkeit endgultig zu validieren.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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